Cas no 1805015-25-1 (2-Bromo-3-chloro-4-iodopyridine)

• Product Name: 2-Bromo-3-chloro-4-iodopyridine
• CAS No: 1805015-25-1
• MF: C₅H₂BrClIN
• MW: 318.337551593781
• CID: 4803295
• Update Time: 2026-02-27

2-Bromo-3-chloro-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-4-iodopyridine

• Inchi： 1S/C5H2BrClIN/c6-5-4(7)3(8)1-2-9-5/h1-2H
• InChI Key： PWBWOQXKZQUFNX-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-chloro-4-iodopyridine

2-Bromo-3-chloro-4-iodopyridine: A Comprehensive Overview

The compound 2-Bromo-3-chloro-4-iodopyridine, also known by its CAS number CAS No. 1805015-25-1, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocyclic compound, with bromine, chlorine, and iodine substituents at the 2, 3, and 4 positions, respectively. The presence of these halogen substituents imparts unique electronic and structural properties to the molecule, making it a valuable compound in research and industrial applications.

Recent studies have highlighted the potential of 2-Bromo-3-chloro-4-iodopyridine in the field of drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the development of antiviral and anticancer agents. The halogen substituents on the pyridine ring facilitate various substitution reactions, enabling the creation of complex molecular architectures that can interact with biological targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer progression.

In addition to its role in pharmaceuticals, 2-Bromo-3-chloro-4-iodopyridine has found applications in materials science. The compound is used as a building block in the synthesis of advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after for their potential use in gas storage, catalysis, and sensing technologies. A recent article in Nature Communications reported that incorporating this compound into MOFs significantly enhances their adsorption capacity for gases like CO₂ and CH₄.

The synthesis of CAS No. 1805015-25-1 involves a multi-step process that typically starts with pyridine as the base structure. The introduction of bromine, chlorine, and iodine substituents requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic methods often employ catalytic systems or microwave-assisted techniques to optimize reaction efficiency. For example, researchers at the University of California have developed a novel catalytic pathway that enables the selective substitution of halogens on pyridine rings under mild conditions.

The electronic properties of 2-Bromo-3-chloro-4-Iodopyridine make it an attractive candidate for use in organic electronics. The presence of multiple halogen atoms alters the electron distribution across the pyridine ring, enhancing its ability to act as an electron acceptor or donor depending on the specific application. This property has been leveraged in the development of organic photovoltaic (OPV) devices, where it serves as an electron transport layer material. A study published in Advanced Materials highlighted that OPVs incorporating this compound exhibit improved charge transport characteristics and overall device efficiency.

Beyond its technical applications, 2-Bromo-3-chloro-4-Iodopyridine has also been studied for its environmental impact. Research into its degradation pathways under various environmental conditions has shown that it exhibits moderate persistence in aquatic environments but does not pose significant toxicity risks to aquatic organisms at typical exposure levels. This information is crucial for assessing its safety profile and ensuring responsible use in industrial processes.

In conclusion, CAS No. 1805015-25-1, or 2-Bromo-3-chloro-Iodopyridine, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, it is poised to play an increasingly important role in advancing scientific innovation.